Cas no 2229146-59-0 (1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol
• CAS No: 2229146-59-0
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 6284909
• PubChem ID: 165621591
• Update Time: 2025-10-28

1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol
• EN300-1881432
• 2229146-59-0
• 1-[(1-benzyl-1H-pyrazol-4-yl)methyl]cyclopropan-1-ol

• Inchi： 1S/C14H16N2O/c17-14(6-7-14)8-13-9-15-16(11-13)10-12-4-2-1-3-5-12/h1-5,9,11,17H,6-8,10H2
• InChI Key： LLDCVBXRIJVYKO-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NN(CC3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol

1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol (CAS No: 2229146-59-0)

The compound 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol (CAS No: 2229146-59-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as benzylpyrazole cyclopropanol, is characterized by its unique structure, which combines a benzylpyrazole moiety with a cyclopropanol group. The integration of these functional groups imparts the molecule with intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of benzylpyrazole derivatives in drug discovery, particularly in the development of novel therapeutic agents. The cyclopropanol group, on the other hand, is known for its stability and ability to participate in various chemical reactions, making it a valuable component in synthetic chemistry. Together, these features make 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropanol a promising candidate for further exploration in both academic and industrial settings.

From a structural perspective, the molecule consists of a benzene ring attached to a pyrazole ring, which is further connected to a methylcyclopropanol group. The benzene ring provides aromatic stability, while the pyrazole ring introduces heterocyclic characteristics that can influence the molecule's reactivity and selectivity. The methylcyclopropanol group, with its strained cyclopropane ring, adds another layer of complexity to the molecule's behavior in chemical reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of benzylpyrazole cyclopropanols with greater accuracy. These studies suggest that the compound exhibits significant potential as a building block for more complex molecules, particularly in the synthesis of bioactive compounds. Additionally, its ability to form hydrogen bonds due to the hydroxyl group in the cyclopropanol moiety makes it an attractive candidate for applications in medicinal chemistry.

In terms of synthesis, several methods have been reported for the preparation of benzylpyrazole cyclopropanols, including coupling reactions and cyclization processes. These methods often involve the use of transition metal catalysts or acidic conditions to facilitate bond formation between the benzene ring and pyrazole moiety. The choice of synthetic pathway depends on factors such as yield, cost-effectiveness, and scalability.

The chemical properties of benzylpyrazole cyclopropanols are heavily influenced by their molecular structure. For instance, the presence of electron-withdrawing groups on the benzene ring can enhance the reactivity of the pyrazole moiety, making it more susceptible to nucleophilic attack. Conversely, electron-donating groups can stabilize certain intermediates during reaction processes.

From an application standpoint, this compound has shown promise in various fields. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and antitumor agents due to its ability to modulate key biological pathways. In materials science, its unique structure has been explored for applications in polymer synthesis and nanotechnology.

Furthermore, recent research has focused on understanding the environmental impact of benzylpyrazole cyclopropanols. Studies indicate that under certain conditions, these compounds can undergo biodegradation or photodegradation, reducing their persistence in natural systems. This information is crucial for assessing their safety and sustainability in industrial applications.

In conclusion, 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1